Cas no 2228733-81-9 (Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate
• CAS No: 2228733-81-9
• MF: C₁₁H₂₀F₂N₂O₃
• MW: 266.284910202026
• CID: 5951937
• PubChem ID: 165968941
• Update Time: 2025-06-14

Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate
• 2228733-81-9
• EN300-1880187
• Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate

• Inchi： 1S/C11H20F2N2O3/c1-11(2,3)18-10(16)15-4-5-17-7(6-15)8(14)9(12)13/h7-9H,4-6,14H2,1-3H3
• InChI Key： WZHMMJJCWDVHCT-UHFFFAOYSA-N
• SMILES： FC(C(C1CN(C(=O)OC(C)(C)C)CCO1)N)F

Computed Properties

• Exact Mass: 266.14419883g/mol
• Monoisotopic Mass: 266.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate

Research Brief on Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate (CAS: 2228733-81-9) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate (CAS: 2228733-81-9) is a fluorinated morpholine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of protease inhibitors and kinase modulators. The presence of both difluoroethyl and morpholine moieties offers distinct advantages in terms of metabolic stability and target binding affinity, making it a valuable scaffold for medicinal chemistry optimization.

Recent studies have highlighted the role of this compound in the synthesis of novel antiviral agents, with particular emphasis on its incorporation into SARS-CoV-2 main protease inhibitors. The tert-butyloxycarbonyl (Boc) protecting group provides synthetic flexibility, allowing for selective deprotection and further functionalization at later stages of molecular assembly. Structural analyses using X-ray crystallography have revealed that derivatives of this compound exhibit favorable binding interactions with key enzymatic pockets, suggesting its potential as a privileged structure in drug design.

In the context of synthetic methodology, several research groups have reported improved protocols for the preparation of Tert-butyl 2-(1-amino-2,2-difluoroethyl)morpholine-4-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized asymmetric synthesis route with 85% overall yield and >99% enantiomeric purity, addressing previous challenges in stereocontrol. The developed methodology employs a chiral auxiliary approach followed by catalytic hydrogenation, representing a significant advancement in the scalable production of this key intermediate.

Pharmacokinetic studies of derivatives containing this structural motif have shown promising results, with enhanced blood-brain barrier penetration compared to non-fluorinated analogs. This property has spurred interest in its application for central nervous system (CNS) targets, including neurodegenerative disease therapies. Computational modeling suggests that the difluoroethyl group contributes to both improved membrane permeability and reduced susceptibility to oxidative metabolism, addressing two common challenges in CNS drug development.

Ongoing research is exploring the incorporation of this building block into PROTAC (Proteolysis Targeting Chimera) molecules, where its structural features may facilitate ternary complex formation between target proteins and E3 ubiquitin ligases. Preliminary results indicate that the morpholine oxygen participates in crucial hydrogen bonding interactions that stabilize the target-PROTAC-ligase complex, potentially improving degradation efficiency. These findings position CAS 2228733-81-9 as a valuable component in the emerging field of targeted protein degradation therapeutics.

The safety profile and toxicity data for this compound are currently under investigation, with early results suggesting favorable characteristics for pharmaceutical development. Recent in vitro studies have demonstrated minimal off-target activity and good selectivity profiles when incorporated into lead compounds. As research progresses, this molecule is expected to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas, particularly in oncology and infectious diseases.